Cas no 939986-52-4 (1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol)

• Product Name: 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol
• CAS No: 939986-52-4
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 1003748
• PubChem ID: 45787151
• Update Time: 2025-11-01

1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol
• [1-(2-CHLORO-THIAZOL-5-YLMETHYL)-PIPERIDIN-3-YL]-METHANOL
• [1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-yl]methanol
• (1-((2-Chlorothiazol-5-yl)methyl)piperidin-3-yl)methanol
• {1-[(2-Chloro-1,3-thiazol-5-yl)methyl]piperidin-3-yl}methanol
• DTXSID70671625
• 939986-52-4
• AKOS015941109
• [1-(2-Chloro-thiazol-5-ylMethyl)-piperidin-3-yl]-Methanol, 98+% C10H15ClN2OS, MW: 246.76
• DB-300209

• MDL： MFCD09607604
• Inchi： 1S/C10H15ClN2OS/c11-10-12-4-9(15-10)6-13-3-1-2-8(5-13)7-14/h4,8,14H,1-3,5-7H2
• InChI Key： HGGAHSWPGYBJKS-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCCC(CO)C2)S1

Computed Properties

• Exact Mass: 246.0593620g/mol
• Monoisotopic Mass: 246.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol

Comprehensive Overview of 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol (CAS No. 939986-52-4)

1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol (CAS No. 939986-52-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazole and piperidine moieties, exhibits versatile applications, particularly in the development of novel pharmaceuticals and crop protection agents. Its molecular structure, featuring a chlorothiazolyl group and a hydroxymethylpiperidine backbone, makes it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol has surged due to its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their efficacy against resistant pathogens, aligning with the growing public concern over antibiotic resistance. Additionally, its application in agrochemical formulations has sparked interest among scientists seeking eco-friendly alternatives to traditional pesticides, a topic frequently searched in AI-driven research platforms.

The synthesis of CAS No. 939986-52-4 involves multi-step organic reactions, often starting from readily available thiazole precursors. Key steps include the alkylation of the thiazole ring followed by the introduction of the piperidinemethanol moiety. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to enhance yield and purity, reflecting the compound's relevance in modern green chemistry initiatives. These methodologies are frequently discussed in academic forums and patent literature, underscoring the compound's industrial significance.

From a pharmacological perspective, 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol serves as a precursor for designing central nervous system (CNS) therapeutics. Its structural features enable interactions with neurotransmitter receptors, making it a candidate for treating neurological disorders—a hot topic in biomedical research. Moreover, its metabolic stability and bioavailability profiles are subjects of ongoing optimization studies, addressing common queries in drug discovery communities.

In agrochemical applications, derivatives of CAS No. 939986-52-4 have demonstrated promising insecticidal and fungicidal activities. This aligns with the rising demand for sustainable pest control solutions, a frequently searched term in agricultural technology databases. The compound's mode of action, often involving the inhibition of key enzymatic pathways in pests, positions it as a potential cornerstone for next-generation crop protection products.

Quality control and analytical profiling of 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol are critical for ensuring its suitability in high-value applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards, a concern frequently highlighted in pharmaceutical manufacturing discussions.

The future prospects of CAS No. 939986-52-4 are closely tied to advancements in computational chemistry and molecular modeling. Researchers are leveraging AI-powered tools to predict its interactions with biological targets, accelerating the discovery of new applications. This interdisciplinary approach resonates with the increasing integration of digital technologies in chemical research, a trend dominating scientific innovation platforms.

In summary, 1-[(2-Chloro-5-thiazolyl)methyl]-3-piperidinemethanol (CAS No. 939986-52-4) represents a multifaceted compound with broad implications across pharmaceuticals and agrochemicals. Its unique chemical properties, combined with its alignment with contemporary research trends, ensure its continued relevance in scientific and industrial domains. As exploration of its potential expands, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.